![molecular formula C17H21N B256214 (1-(Naphthalen-1-yl)cyclohexyl)methanamine](/img/structure/B256214.png)
(1-(Naphthalen-1-yl)cyclohexyl)methanamine
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Overview
Description
(1-(Naphthalen-1-yl)cyclohexyl)methanamine, commonly known as Methoxetamine (MXE), is a dissociative drug that belongs to the arylcyclohexylamine class. MXE is a derivative of ketamine and has been reported to have similar effects to ketamine, including analgesia, anesthesia, and sedation. MXE was first synthesized in 2010 and has since gained popularity as a recreational drug. However, recent studies have shown that MXE has potential therapeutic uses in scientific research.
Mechanism of Action
(1-(Naphthalen-1-yl)cyclohexyl)methanamine acts on the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of pain, learning, and memory. This compound binds to the receptor and blocks the transmission of pain signals, resulting in analgesia. This compound also affects the release of neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in mood regulation.
Biochemical and physiological effects:
This compound has been shown to induce dissociative effects, including altered perception, distorted thinking, and loss of motor coordination. This compound also has sedative effects, causing drowsiness and reduced activity. Additionally, this compound has been shown to increase heart rate and blood pressure, which can be dangerous in high doses.
Advantages and Limitations for Lab Experiments
(1-(Naphthalen-1-yl)cyclohexyl)methanamine has advantages in scientific research due to its potential therapeutic effects and ability to induce dissociative states in animal models. However, this compound has limitations as a research tool due to its potential for abuse and lack of standardized dosing protocols. This compound is also not approved for human use, limiting its potential therapeutic applications.
Future Directions
Future research on (1-(Naphthalen-1-yl)cyclohexyl)methanamine could focus on its potential therapeutic uses in treating pain, depression, and anxiety. Additionally, further studies could investigate the effects of this compound on the brain and its potential for abuse. Research on this compound could also explore the development of standardized dosing protocols and potential clinical applications.
Synthesis Methods
(1-(Naphthalen-1-yl)cyclohexyl)methanamine can be synthesized through a multistep process, starting with the reaction of 3-methoxyphenylacetonitrile with cyclohexylmagnesium bromide to form 1-(3-methoxyphenyl)cyclohexanol. This intermediate is then converted to the corresponding tosylate, which is reacted with sodium cyanoborohydride to form the desired product, this compound.
Scientific Research Applications
(1-(Naphthalen-1-yl)cyclohexyl)methanamine has been used in scientific research for its potential therapeutic effects. Studies have shown that this compound has analgesic properties, making it a potential alternative to traditional pain medications. This compound has also been studied for its potential use in treating depression and anxiety. Additionally, this compound has been used in animal models to study the effects of dissociative drugs on the brain.
properties
Molecular Formula |
C17H21N |
---|---|
Molecular Weight |
239.35 g/mol |
IUPAC Name |
(1-naphthalen-1-ylcyclohexyl)methanamine |
InChI |
InChI=1S/C17H21N/c18-13-17(11-4-1-5-12-17)16-10-6-8-14-7-2-3-9-15(14)16/h2-3,6-10H,1,4-5,11-13,18H2 |
InChI Key |
XWHBDOLRNWCIGO-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)(CN)C2=CC=CC3=CC=CC=C32 |
Canonical SMILES |
C1CCC(CC1)(CN)C2=CC=CC3=CC=CC=C32 |
Origin of Product |
United States |
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